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Compound of Interest

Compound Name: (+-)-Methionine

Cat. No.: B10779322 Get Quote

Essential Safety and Handling Guide for (+-)-
Methionine
This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational plans for the handling and disposal of (+-)-Methionine,

ensuring the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the necessary protective equipment for handling (+-)-Methionine.
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Protection
Category

Recommended
Equipment

Applicable
Standards

Key
Considerations

Eye and Face

Safety glasses with

side-shields or

chemical safety

goggles

OSHA 29 CFR

1910.133 or European

Standard EN 166

Must be worn at all

times in the laboratory

to protect against dust

and splashes.[1][2]

Skin Protection

Chemical-resistant

gloves (e.g., Nitrile

rubber)

European Standard

EN 374

Inspect gloves for

integrity before each

use.[1] Follow the

manufacturer's

guidance for

breakthrough time.[3]

Protective laboratory

coat

European Standard

EN 340

Wear appropriate

clothing to prevent

any possibility of skin

exposure.[2]

Respiratory

NIOSH/MSHA-

approved respirator or

European Standard

EN 149/EN 136

respirator

OSHA 29 CFR

1910.134

Required when

engineering controls

are insufficient, during

large-scale

operations, in

emergencies, or when

dust is generated.

Operational Plan: Handling, Storage, and Disposal
A systematic approach to handling and disposal is critical for laboratory safety and regulatory

compliance.

Safe Handling Protocol:

Engineering Controls: Always handle (+-)-Methionine in a well-ventilated area. Use process

enclosures or local exhaust ventilation to control airborne dust.
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Minimize Dust: Avoid actions that generate dust. If dust forms, appropriate respiratory

protection is necessary.

Personal Hygiene: Avoid all personal contact, including inhalation. Do not eat, drink, or

smoke in the work area. Wash hands thoroughly after handling the substance. Contaminated

clothing should be removed and washed before reuse.

Storage and Disposal:

Storage: Store containers in a cool, dry, and well-ventilated location, keeping them tightly

sealed. Some protocols may require refrigeration.

Disposal: Spilled material and waste should be collected using dry methods (e.g., sweeping

or vacuuming) and placed into a suitable, sealed, and labeled container for disposal. All

waste must be disposed of in accordance with applicable federal, state, and local

environmental regulations.

Emergency Procedures
Immediate and correct response to an emergency, such as a chemical spill or exposure, can

significantly mitigate potential harm.

Chemical Spill Response Workflow

The following workflow provides a step-by-step guide for responding to a spill of (+-)-
Methionine.
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Phase 1: Immediate Response

Phase 2: Assessment & Preparation

Phase 3: Containment & Cleanup

Phase 4: Decontamination & Reporting

Spill Occurs

Alert personnel in the immediate area
and notify lab supervisor.

Evacuate the affected area if necessary.

Assess the spill size and potential hazard.

Don appropriate Personal Protective Equipment:
- Respirator (if dust is present)

- Gloves (Nitrile)
- Safety Goggles

- Lab Coat

Prevent spill from spreading.
Cover with a dry, inert material if necessary.

Carefully sweep or vacuum up the spilled solid.
Avoid generating dust.

Place spilled material into a labeled,
closed container for hazardous waste.

Clean the spill area with water
and appropriate cleaning agents.

Dispose of waste container and
contaminated materials per institutional policy.

Document the spill and response actions
in the lab safety records.

Click to download full resolution via product page

Caption: A procedural workflow for the safe management of a (+-)-Methionine spill.
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First-Aid Measures:

After Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult

or has stopped, provide artificial respiration and seek immediate medical attention.

After Skin Contact: Remove contaminated clothing and wash the affected skin area

immediately with soap and plenty of water for at least 15 minutes.

After Eye Contact: Immediately flush the eyes with large amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present

and easy to do so. Seek medical attention.

After Ingestion: Do NOT induce vomiting. Have the conscious person rinse their mouth with

water and drink several glasses of water. Seek medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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